3-[(2-(acetylamino)-6-[1,2-bis(acetyloxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium

• Molecular Formula: C28H31N6O7+
• Molecular Weight: 563.6 g/mol
• IUPAC Name: [1-[(6R)-2-acetamido-5-(1-benzylpyridin-1-ium-3-carbonyl)-4-oxo-3,6,7,8-tetrahydropteridin-6-yl]-1-acetyloxypropan-2-yl] acetate
• InChI: InChI=1S/C28H30N6O7/c1-16(40-18(3)36)24(41-19(4)37)22-13-29-25-23(26(38)32-28(31-25)30-17(2)35)34(22)27(39)21-11-8-12-33(15-21)14-20-9-6-5-7-10-20/h5-12,15-16,22,24H,13-14H2,1-4H3,(H2-,29,30,31,32,35,38)/p+1/t16?,22-,24?/m1/s1
• InChI Key: ZJCHEBFBFOKHNK-OOEWLZKVSA-O
• Isomeric SMILES: CC(C([C@H]1CNC2=C(N1C(=O)C3=C[N+](=CC=C3)CC4=CC=CC=C4)C(=O)NC(=N2)NC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(C(C1CNC2=C(N1C(=O)C3=C[N+](=CC=C3)CC4=CC=CC=C4)C(=O)NC(=N2)NC(=O)C)OC(=O)C)OC(=O)C

Description

3-[(2-(acetylamino)-6-[1,2-bis(acetyloxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium is a complex organic compound with a unique structure that combines multiple functional groups. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and medicine. Its structure includes an acetylamino group, a tetrahydropteridinyl moiety, and a benzylpyridinium group, which contribute to its diverse chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-(acetylamino)-6-[1,2-bis(acetyloxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium involves multiple steps, each requiring specific reagents and conditions. The general synthetic route can be outlined as follows:

Formation of the Tetrahydropteridinyl Moiety: This step involves the cyclization of appropriate precursors under acidic or basic conditions to form the tetrahydropteridinyl ring.

Introduction of the Acetylamino Group: The acetylamino group is introduced through an acetylation reaction, typically using acetic anhydride or acetyl chloride in the presence of a base such as pyridine.

Attachment of the Bis(acetyloxy)propyl Group: This step involves the esterification of the hydroxyl groups with acetic anhydride or acetyl chloride.

Formation of the Benzylpyridinium Group: The benzylpyridinium group is introduced through a quaternization reaction, where benzyl chloride reacts with pyridine under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-[(2-(acetylamino)-6-[1,2-bis(acetyloxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo groups to hydroxyl groups.

Substitution: The acetyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Hydrolysis: The ester bonds can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acids and alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used for substitution reactions.

Hydrolysis: Acidic hydrolysis can be performed using hydrochloric acid or sulfuric acid, while basic hydrolysis can be done using sodium hydroxide or potassium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxo groups.

Reduction: Reduced derivatives with hydroxyl groups.

Substitution: Substituted derivatives with new functional groups replacing the acetyl groups.

Hydrolysis: Carboxylic acids and alcohols.

Scientific Research Applications

3-[(2-(acetylamino)-6-[1,2-bis(acetyloxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 3-[(2-(acetylamino)-6-[1,2-bis(acetyloxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 3-[(2-(acetylamino)-6-[1,2-bis(hydroxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium
• 3-[(2-(acetylamino)-6-[1,2-bis(methoxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium

Uniqueness

The uniqueness of 3-[(2-(acetylamino)-6-[1,2-bis(acetyloxy)propyl]-4-oxo-4,6,7,8-tetrahydro-5(3H)-pteridinyl)carbonyl]-1-benzylpyridinium lies in its specific combination of functional groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various scientific and industrial applications.